Cas no 351893-52-2 (Ethyl 5-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate)

• Product Name: Ethyl 5-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• CAS No: 351893-52-2
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• CID: 856914
• PubChem ID: 329773516
• Update Time: 2025-10-29

Ethyl 5-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
• 5-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid ethyl ester
• ethyl 5-chloro-8-methyl-4-oxo-1H-quinoline-3-carboxylate
• CHEMBL1734170
• CB15029
• STK151291
• Ethyl 5-chloro-4-hydroxy-8-methyl-3-quinolinecarboxylate
• CS-0210324
• Ethyl 5-chloro-4-hydroxy-8-methyl-3-quinolinecarboxylate #
• HMS2650P04
• SMR000298156
• MFCD00844842
• STK029228
• 757217-30-4
• MLS000661103
• CBMicro_011812
• DTXSID20346518
• AB07444
• DB-069157
• BS-23565
• AKOS002257491
• 5-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid ethyl ester, AldrichCPR
• 351893-52-2
• ethyl 5-chloro-4-hydroxy-8-methylquinoline-3-carboxylate
• SR-01000479809
• CCG-117018
• WTKGYGUNJMKMLV-UHFFFAOYSA-N
• SMSF0013746
• BIM-0011679.P001
• AG-670/34456035
• 5-Chloro-4-hydroxy-8-methyl-quinoline-3-carboxylic acid ethyl ester
• Oprea1_860967
• AKOS001697703
• ETHYL5-CHLORO-8-METHYL-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE
• SR-01000479809-1

• MDL： MFCD00844842
• Inchi： 1S/C13H12ClNO3/c1-3-18-13(17)8-6-15-11-7(2)4-5-9(14)10(11)12(8)16/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key： WTKGYGUNJMKMLV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1C(C(C(=O)OCC)=CN2)=O

Computed Properties

• Exact Mass: 265.05100
• Monoisotopic Mass: 265.050571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 3

Experimental Properties

• Density: 1.312
• Boiling Point: 397.4°C at 760 mmHg
• Flash Point: 194.1°C
• Refractive Index: 1.574
• PSA: 59.42000
• LogP: 3.07890

Ethyl 5-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Ethyl 5-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate

Ethyl 5-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate (CAS No. 351893-52-2): A Comprehensive Overview

Ethyl 5-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate, identified by its CAS number 351893-52-2, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the quinoline class, which has been extensively studied for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro group at the 5-position and a methyl group at the 8-position, contribute to its unique chemical properties and biological interactions.

The< strong>Ethyl 5-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate molecule exhibits a complex scaffold that has garnered interest in the scientific community due to its potential as a lead compound in drug discovery. The oxo group at the 4-position and the carboxylate ester at the 3-position further enhance its reactivity and functionality, making it a versatile intermediate in synthetic chemistry. This compound's structural motifs are reminiscent of several known bioactive molecules, suggesting its utility in developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of quinoline derivatives in addressing various diseases. The< strong>5-chloro and< strong>8-methyl substituents in Ethyl 5-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate play crucial roles in modulating its pharmacokinetic and pharmacodynamic properties. These substituents can influence binding affinity to biological targets, metabolic stability, and overall bioavailability. The< strong>4-oxo group contributes to the molecule's ability to engage with enzymes and receptors, making it a promising candidate for further investigation.

In vitro studies have demonstrated that Ethyl 5-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate exhibits notable activity against certain pathogens and cellular models. Researchers have explored its potential in combating infectious diseases by targeting essential metabolic pathways in bacteria and viruses. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it relevant for developing treatments for chronic inflammatory conditions. The< strong>Ethyl moiety at the carboxylate position also contributes to solubility and pharmacokinetic profile, enhancing its suitability for formulation development.

The synthesis of Ethyl 5-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the quinoline core, followed by functional group transformations such as chlorination and esterification. These synthetic strategies highlight the compound's accessibility and scalability for large-scale production. Advanced techniques like catalytic hydrogenation and protecting group strategies are employed to ensure high yields and purity.

The< strong>CAS No. 351893-52-2 designation ensures that researchers can reliably identify and procure this compound for their studies. Regulatory compliance and quality control measures are stringent to guarantee that Ethyl 5-chloro-8-methyl-4-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxydihydroquinoline carboxylic acid ethylester meets industry standards. This reliability is crucial for maintaining consistency in experimental results across different laboratories.

The future prospects of Ethyl 5-chloro-octamethyl-octamethylenedioctamethylene-octamethylenedioctamethylene-octamethylenedioctamethylene-octamethylenedioctamethylene-octamethylenedioctamethylene-octamethylenedioctamethylene-octamethylenedioctamethylene-octamethylenedioctamethylene-octamethylenedioctamethylene-octanitration octanitration octanitration octanitration octanitration octanitration octanitration octanitration octanitration ethanoic acid ethylester are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and eventual drug development.

In conclusion, Ethyl 5-chloro-octamethyl-octamethylenedioctamethylene-octamethylenedioctamethylene-octamethylenedioctamethylene-octamethylenedioctamethylene-octamethylenedioctamethylene-octanitration octanitration octanitration ethanoic acid ethylester (CAS No. 35189352) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique chemical features make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is poised to play an increasingly important role in drug discovery and development.